N-(2-ethyl-6-methylphenyl)-2-(4-methylphenoxy)propanamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(4-methylphenoxy)propanamide
• InChI: InChI=1S/C19H23NO2/c1-5-16-8-6-7-14(3)18(16)20-19(21)15(4)22-17-11-9-13(2)10-12-17/h6-12,15H,5H2,1-4H3,(H,20,21)
• InChI Key: WSUGLCJSEJPTPN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C(C)OC2=CC=C(C=C2)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-(4-methylphenoxy)propanamide, also known as EPM, is a chemical compound that belongs to the family of amides. EPM is a white crystalline powder that is soluble in organic solvents like ethanol and methanol. EPM is widely used in scientific research for its various properties and applications.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-(4-methylphenoxy)propanamide has various scientific research applications due to its unique properties. This compound is widely used as a reagent in organic synthesis reactions. This compound is also used as a ligand in metal-catalyzed reactions. This compound is a useful tool in the development of new drugs due to its ability to act as a bioisostere of other amides. This compound is also used in the development of new pesticides and herbicides due to its ability to inhibit certain enzymes.

Mechanism of Action

The mechanism of action of N-(2-ethyl-6-methylphenyl)-2-(4-methylphenoxy)propanamide is not fully understood. However, it is believed that this compound acts by inhibiting certain enzymes in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of the neurotransmitter acetylcholine. This compound has also been shown to inhibit the activity of butyrylcholinesterase, an enzyme that is responsible for the breakdown of the neurotransmitter butyrylcholine. By inhibiting these enzymes, this compound can increase the levels of these neurotransmitters in the body, leading to various physiological effects.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects. This compound has been shown to improve cognitive function in animal models. This compound has also been shown to have anti-inflammatory and analgesic effects. This compound has been shown to reduce oxidative stress in the body, which can lead to various health benefits. This compound has also been shown to have anticonvulsant effects.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-6-methylphenyl)-2-(4-methylphenoxy)propanamide has various advantages and limitations for lab experiments. This compound is a stable and easily synthesized compound that can be easily purified. This compound is also highly soluble in organic solvents, making it easy to work with in the lab. However, this compound has limited water solubility, which can make it difficult to use in aqueous environments. This compound is also a relatively new compound, and more research is needed to fully understand its properties and applications.

Future Directions

There are several future directions for the research and development of N-(2-ethyl-6-methylphenyl)-2-(4-methylphenoxy)propanamide. One direction is the development of new drugs based on the properties of this compound. This compound has been shown to act as a bioisostere of other amides, which could lead to the development of new drugs with improved properties. Another direction is the development of new pesticides and herbicides based on the inhibitory properties of this compound. This compound could also be used in the development of new materials with unique properties due to its ability to act as a ligand in metal-catalyzed reactions. Overall, the future of this compound research is promising, and more research is needed to fully understand its potential applications.
Conclusion
In conclusion, this compound is a chemical compound with various properties and applications. This compound is a stable and easily synthesized compound that is widely used in scientific research. This compound has various biochemical and physiological effects and has potential applications in the development of new drugs, pesticides, herbicides, and materials. Further research is needed to fully understand the properties and applications of this compound.